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Compound of Interest

Compound Name: Myristoleyl carnitine-d3

Cat. No.: B15617598 Get Quote

In-Depth Technical Guide: Myristoleyl Carnitine-
d3
This technical guide provides essential information regarding Myristoleyl carnitine-d3, a

deuterated form of myristoleyl carnitine. It is intended for researchers, scientists, and

professionals in drug development and lipidomics who require precise data for experimental

design and analysis.

Core Compound Data
Myristoleyl carnitine-d3 is the deuterated analogue of myristoleyl carnitine. The "-oleyl" suffix

indicates a monounsaturated fatty acyl chain, distinguishing it from its saturated counterpart,

myristoyl carnitine. Deuterated standards are critical for accurate quantification in mass

spectrometry-based assays, serving as internal standards to correct for sample preparation

variability and matrix effects.

For clarity, the table below includes data for both Myristoleyl carnitine-d3 and the closely

related, often-referenced Myristoyl-L-carnitine-d3.
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Compound Name CAS Number Molecular Formula Molecular Weight

Myristoleylcarnitine-d3 1803252-79-0[1] C21H36D3NO4[1] 372.56[1][2]

Myristoyl-L-carnitine-

d3 Hydrochloride

1334532-25-0[3][4][5]

[6]

C21H39D3ClNO4[3]

[7]
411.03[4][5][7]

Experimental Applications and Protocols
Myristoleyl carnitine-d3 is primarily intended for use as an internal standard in quantitative

mass spectrometry (MS) analysis, such as Liquid Chromatography-Mass Spectrometry (LC-

MS) or Gas Chromatography-Mass Spectrometry (GC-MS), for the detection and quantification

of endogenous myristoleyl carnitine.

While specific, detailed experimental protocols for novel applications of Myristoleyl carnitine-
d3 are not widely published, a general workflow for its use as an internal standard in a

lipidomics experiment is outlined below.

General Experimental Workflow for Quantification of
Acylcarnitines using a Deuterated Standard
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Caption: General workflow for using Myristoleyl carnitine-d3 as an internal standard in LC-

MS/MS-based lipidomics.

Structural Relationship: Myristoleyl vs. Myristoyl
Carnitine
The key difference between "myristoleyl" and "myristoyl" carnitine lies in the saturation of the

fatty acyl chain. Myristoleyl carnitine contains a double bond (monounsaturated), whereas

myristoyl carnitine has a fully saturated acyl chain. This structural difference is important for

chromatographic separation and mass spectrometric identification.
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Caption: Structural relationship between Myristoyl and Myristoleyl carnitine based on the fatty

acyl chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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